Cas no 82079-08-1 (20r 13(17)-diacholestene)

• Product name: 20r 13(17)-diacholestene
• CAS No: 82079-08-1
• MF: C₂₇H₄₆
• MW: 370.654148578644
• CID: 987408
• PubChem ID: 102602442

20r 13(17)-diacholestene Chemical and Physical Properties

Names and Identifiers

• 20r 13(17)-diacholestene
• (20R)-13(17)-DIACHOLESTENE
• (20R)-13(17)-Diacholestene100µg
• (5S,8R,9R,10S,14R)-5,14-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,6,7,8,9,10,11,12,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene
• 82079-08-1

• Inchi： InChI=1S/C27H46/c1-19(2)9-8-10-20(3)21-14-18-27(5)24(21)13-12-22-23-11-6-7-16-26(23,4)17-15-25(22)27/h19-20,22-23,25H,6-18H2,1-5H3/t20-,22-,23+,25-,26+,27+/m1/s1
• InChI Key： FJCFWXCCRMONIJ-NKEYDFRPSA-N
• SMILES： CC(C)CCCC(C)C1=C2CCC3C4CCCCC4(CCC3C2(CC1)C)C

Computed Properties

• Exact Mass: 370.359951467g/mol
• Monoisotopic Mass: 370.359951467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 0Ų